Cas no 1807271-41-5 (Methyl 4-bromo-6-nitropicolinate)

• Product Name: Methyl 4-bromo-6-nitropicolinate
• CAS No: 1807271-41-5
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4901818
• Update Time: 2025-06-30

Methyl 4-bromo-6-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-nitropicolinate

• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)5-2-4(8)3-6(9-5)10(12)13/h2-3H,1H3
• InChI Key： XMDSOHQCUWRWJW-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 4-bromo-6-nitropicolinate

Comprehensive Overview of Methyl 4-bromo-6-nitropicolinate (CAS No. 1807271-41-5)

Methyl 4-bromo-6-nitropicolinate (CAS No. 1807271-41-5) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This nitropicolinate derivative serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Its unique structural features, including the bromo and nitro functional groups, make it a versatile building block for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for Methyl 4-bromo-6-nitropicolinate has surged due to its role in drug discovery programs targeting kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications for cancer therapeutics and antibiotic development, aligning with global health trends. The compound’s electron-deficient pyridine ring facilitates selective modifications, enabling the creation of highly functionalized picolinates with tailored biological activities.

From a synthetic chemistry perspective, Methyl 4-bromo-6-nitropicolinate is often employed in palladium-catalyzed reactions such as Suzuki-Miyaura couplings, a topic frequently searched in academic databases. Its compatibility with microwave-assisted synthesis—another trending keyword—enhances reaction efficiency, reducing processing times and energy consumption. These attributes resonate with the growing emphasis on green chemistry and sustainable manufacturing practices.

The compound’s crystalline solid form and stability under standard conditions make it a preferred choice for industrial-scale applications. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in GMP production. Additionally, its solubility profile in organic solvents such as DMSO and dichloromethane is well-documented, addressing common queries from synthetic chemists.

Emerging studies highlight the role of Methyl 4-bromo-6-nitropicolinate in material science, particularly in designing organic electronic materials. Its conjugated system and electron-withdrawing groups contribute to tunable optoelectronic properties, relevant for OLEDs and photovoltaic cells. This interdisciplinary appeal underscores its significance beyond traditional chemistry sectors.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation—frequent search terms in procurement contexts. Reputable suppliers provide COA (Certificate of Analysis) and MSDS, ensuring transparency and safety. Storage recommendations typically advise protection from moisture and light to maintain stability.

In summary, Methyl 4-bromo-6-nitropicolinate (CAS No. 1807271-41-5) exemplifies the convergence of medicinal chemistry, process optimization, and advanced materials. Its multifaceted applications and alignment with cutting-edge research priorities solidify its position as a pivotal compound in modern scientific endeavors.